Cas no 2227954-44-9 (rac-(3R,4S)-4-2-(2,2-difluorocyclopropyl)ethylpyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-2-(2,2-difluorocyclopropyl)ethylpyrrolidin-3-ol
• CAS No: 2227954-44-9
• MF: C₉H₁₅F₂NO
• MW: 191.218309640884
• CID: 6423149
• PubChem ID: 165777833
• Update Time: 2025-05-20

rac-(3R,4S)-4-2-(2,2-difluorocyclopropyl)ethylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-2-(2,2-difluorocyclopropyl)ethylpyrrolidin-3-ol
• 2227954-44-9
• EN300-1624579
• rac-(3R,4S)-4-[2-(2,2-difluorocyclopropyl)ethyl]pyrrolidin-3-ol

• Inchi： 1S/C9H15F2NO/c10-9(11)3-7(9)2-1-6-4-12-5-8(6)13/h6-8,12-13H,1-5H2/t6-,7?,8-/m1/s1
• InChI Key： PFUCRXRFCSIVGO-OECOWPMFSA-N
• SMILES： FC1(CC1CC[C@@H]1CNC[C@H]1O)F

Computed Properties

• Exact Mass: 191.11217043g/mol
• Monoisotopic Mass: 191.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3R,4S)-4-2-(2,2-difluorocyclopropyl)ethylpyrrolidin-3-ol

Rac-(3R,4S)-4-[2-(2,2-Difluorocyclopropyl)ethyl]pyrrolidin-3-ol: A Comprehensive Overview

The compound rac-(3R,4S)-4-[2-(2,2-difluorocyclopropyl)ethyl]pyrrolidin-3-ol (CAS No: 118795-80-8) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and organic synthesis. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we will delve into its structure, synthesis, applications, and the latest research findings related to this compound.

Structural Insights and Chemical Properties

The molecule rac-(3R,4S)-4-[2-(2,2-difluorocyclopropyl)ethyl]pyrrolidin-3-ol consists of a pyrrolidine ring with a hydroxyl group at position 3 and a substituted ethyl group at position 4. The substituent at position 4 is a 2-(2,2-difluorocyclopropyl)ethyl group, which introduces a unique combination of steric and electronic effects into the molecule. The presence of the cyclopropane ring with two fluorine atoms imparts rigidity to the structure and enhances the molecule's stability.

Recent studies have highlighted the importance of such rigid structures in drug design due to their ability to mimic natural product motifs and improve bioavailability. The stereochemistry of the compound (3R,4S configuration) plays a crucial role in determining its pharmacokinetic properties and biological activity.

Synthesis and Optimization

The synthesis of rac-(3R,4S)-4-[2-(2,2-difluorocyclopropyl)ethyl]pyrrolidin-3-ol involves a multi-step process that combines principles from stereochemistry and organometallic chemistry. Key steps include the formation of the pyrrolidine ring through intramolecular cyclization and the subsequent introduction of the fluorinated cyclopropane substituent.

Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high enantiomeric excess (ee) in the preparation of this compound. For instance, the use of chiral Lewis acids has been reported to facilitate selective formation of the desired stereoisomer during the cyclization step.

Applications in Pharmaceutical Chemistry

Rac-(3R,4S)-4-[2-(2,2-difluorocyclopropyl)ethyl]pyrrolidin-3-ol has found significant applications as an intermediate in the synthesis of bioactive compounds with potential therapeutic value. Its rigid structure makes it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors.

Recent research has focused on its role as a building block for constructing complex natural product analogs. For example, it has been employed in the synthesis of macrolide antibiotics and other polyketide-derived molecules.

Additionally, this compound has been investigated for its potential as a chiral auxiliary in asymmetric catalysis. Its ability to induce high levels of enantioselectivity in various reactions makes it a valuable tool for modern drug discovery.

Safety Considerations and Handling Guidelines

While working with rac-(3R,4S)-4-[2-(2,2-difluorocyclopropyl)ethyl]pyrrolidin-3-ol, it is essential to adhere to standard laboratory safety protocols. The compound should be handled under inert atmosphere conditions to prevent oxidation or degradation.

Preliminary toxicological studies indicate that this compound exhibits low acute toxicity when administered at moderate doses. However, long-term exposure studies are currently underway to fully assess its safety profile.

Conclusion

In summary,rac-(3R,4S)-4-[2-(